Cas no 1785078-60-5 (Methyl 4-aminospiro[2.2]pentane-1-carboxylate)

• Product Name: Methyl 4-aminospiro[2.2]pentane-1-carboxylate
• CAS No: 1785078-60-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6491801
• PubChem ID: 84716233
• Update Time: 2025-05-21

Methyl 4-aminospiro[2.2]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1785078-60-5
• EN300-7108685
• methyl 4-aminospiro[2.2]pentane-1-carboxylate
• Methyl 4-aminospiro[2.2]pentane-1-carboxylate

• Inchi： 1S/C7H11NO2/c1-10-6(9)4-2-7(4)3-5(7)8/h4-5H,2-3,8H2,1H3
• InChI Key： ULHGIVXEVICIPP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC21CC2N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-aminospiro[2.2]pentane-1-carboxylate

Methyl 4-aminospiro[2.2]pentane-1-carboxylate (CAS No. 1785078-60-5): A Versatile Spirocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, Methyl 4-aminospiro[2.2]pentane-1-carboxylate (CAS No. 1785078-60-5) has emerged as a promising spirocyclic compound with significant potential in pharmaceutical research. This unique spiro[2.2]pentane derivative combines structural rigidity with synthetic versatility, making it particularly valuable for the development of novel bioactive molecules. As researchers increasingly focus on three-dimensional molecular architectures to improve drug-like properties, compounds like Methyl 4-aminospiro[2.2]pentane-1-carboxylate are gaining attention in both academic and industrial settings.

The molecular structure of Methyl 4-aminospiro[2.2]pentane-1-carboxylate features a distinctive spirocyclic core with an amine group at the 4-position and a methyl ester at the 1-position. This arrangement provides multiple points for chemical modification, allowing medicinal chemists to explore diverse structure-activity relationships. Recent studies highlight the advantages of spiro scaffolds in drug design, particularly their ability to enhance metabolic stability while maintaining favorable physicochemical properties. The growing interest in constrained molecular geometries has positioned Methyl 4-aminospiro[2.2]pentane-1-carboxylate as a valuable intermediate for developing compounds with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, Methyl 4-aminospiro[2.2]pentane-1-carboxylate offers exciting opportunities for structure diversification. The presence of both amino and ester functional groups enables various transformations, including amide bond formation, reductive amination, and ester hydrolysis. These synthetic handles make the compound particularly useful for constructing fragment libraries in drug discovery programs. Current trends in pharmaceutical research emphasize the importance of three-dimensional fragment spaces, and spiro[2.2]pentane derivatives like this compound are becoming essential tools for exploring new chemical space.

The application potential of Methyl 4-aminospiro[2.2]pentane-1-carboxylate extends across multiple therapeutic areas. In central nervous system (CNS) drug discovery, the compound's rigid spirocyclic structure may help address the challenge of blood-brain barrier penetration. For infectious disease research, the scaffold could serve as a core structure for developing novel antimicrobial agents with reduced resistance potential. The compound's versatility also makes it valuable for proteolysis-targeting chimera (PROTAC) development, where three-dimensional linkers are often crucial for optimal protein degradation efficiency.

Recent advances in spirocyclic chemistry have highlighted the unique properties of Methyl 4-aminospiro[2.2]pentane-1-carboxylate. The compound's compact, three-dimensional structure can help reduce molecular flexibility while maintaining acceptable solubility—a key consideration in modern drug design. Computational studies suggest that spiro[2.2]pentane derivatives often exhibit improved ligand efficiency metrics compared to their linear counterparts. These findings align with the pharmaceutical industry's growing focus on molecular property optimization and the development of more efficient lead compounds.

From a commercial perspective, the demand for Methyl 4-aminospiro[2.2]pentane-1-carboxylate has been steadily increasing as more research groups recognize its value in medicinal chemistry programs. The compound is currently available from several specialty chemical suppliers, with purity specifications typically exceeding 95%. Analytical data, including NMR and mass spectrometry results, are generally provided to ensure quality control. As the field of spirocyclic drug discovery continues to expand, the market for this and related compounds is expected to grow significantly in the coming years.

Quality control and characterization of Methyl 4-aminospiro[2.2]pentane-1-carboxylate typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly used to verify purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. Mass spectrometry provides additional confirmation of molecular weight and helps identify any potential impurities. These rigorous analytical procedures ensure that researchers receive material suitable for sensitive structure-activity relationship studies and other demanding applications.

The storage and handling of Methyl 4-aminospiro[2.2]pentane-1-carboxylate require standard laboratory precautions. The compound is typically supplied as a solid and should be stored in a cool, dry environment, protected from moisture and light. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. Material safety data sheets (MSDS) provide detailed information about handling procedures and first-aid measures.

Looking toward future applications, Methyl 4-aminospiro[2.2]pentane-1-carboxylate is poised to play an important role in emerging areas of pharmaceutical research. The compound's potential in covalent inhibitor design is particularly noteworthy, as the spirocyclic core could provide optimal geometry for targeted covalent modification. Additionally, the scaffold may find use in the development of molecular glues and other novel therapeutic modalities that require precise three-dimensional positioning of functional groups.

In conclusion, Methyl 4-aminospiro[2.2]pentane-1-carboxylate (CAS No. 1785078-60-5) represents a valuable addition to the medicinal chemist's toolbox. Its unique spirocyclic architecture, combined with versatile functionalization potential, makes it particularly suitable for addressing current challenges in drug discovery. As the pharmaceutical industry continues to emphasize three-dimensional molecular diversity, compounds like this spiro[2.2]pentane derivative will likely see increasing application across multiple therapeutic areas. Researchers interested in exploring novel chemical space or improving drug-like properties should consider incorporating this promising building block into their synthetic strategies.